Cas no 2229390-63-8 (1-2-(dimethylamino)-1,3-thiazol-5-yl-3-oxocyclobutane-1-carbonitrile)

• Product Name: 1-2-(dimethylamino)-1,3-thiazol-5-yl-3-oxocyclobutane-1-carbonitrile
• CAS No: 2229390-63-8
• MF: C₁₀H₁₁N₃OS
• MW: 221.278840303421
• CID: 6521500
• PubChem ID: 165973055
• Update Time: 2025-07-21

1-2-(dimethylamino)-1,3-thiazol-5-yl-3-oxocyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-2-(dimethylamino)-1,3-thiazol-5-yl-3-oxocyclobutane-1-carbonitrile
• 1-[2-(dimethylamino)-1,3-thiazol-5-yl]-3-oxocyclobutane-1-carbonitrile
• 2229390-63-8
• EN300-1754799

• Inchi： 1S/C10H11N3OS/c1-13(2)9-12-5-8(15-9)10(6-11)3-7(14)4-10/h5H,3-4H2,1-2H3
• InChI Key： USHJAUQZFUXSCZ-UHFFFAOYSA-N
• SMILES： S1C(N(C)C)=NC=C1C1(C#N)CC(C1)=O

Computed Properties

• Exact Mass: 221.06228316g/mol
• Monoisotopic Mass: 221.06228316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 85.2Ų

Additional information on 1-2-(dimethylamino)-1,3-thiazol-5-yl-3-oxocyclobutane-1-carbonitrile

Introduction to 1-2-(dimethylamino)-1,3-thiazol-5-yl-3-oxocyclobutane-1-carbonitrile (CAS No. 2229390-63-8)

1-2-(dimethylamino)-1,3-thiazol-5-yl-3-oxocyclobutane-1-carbonitrile, with the CAS number 2229390-63-8, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiazoles, which are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties.

The molecular structure of 1-2-(dimethylamino)-1,3-thiazol-5-yl-3-oxocyclobutane-1-carbonitrile is characterized by a cyclobutane ring fused with a thiazole moiety and substituted with a dimethylamino group. The presence of these functional groups imparts specific chemical and biological properties that make this compound a promising candidate for further research and development in pharmaceutical applications.

Recent studies have highlighted the potential of thiazole derivatives in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry (2021) reported that thiazole-containing compounds exhibit potent anticancer activity against several human cancer cell lines. The authors attributed this activity to the ability of thiazoles to disrupt key cellular processes, such as DNA replication and protein synthesis.

In the context of 1-2-(dimethylamino)-1,3-thiazol-5-yl-3-oxocyclobutane-1-carbonitrile, preliminary in vitro studies have shown promising results in inhibiting the growth of cancer cells. Specifically, this compound has demonstrated significant cytotoxicity against breast cancer cells (MCF-7) and colon cancer cells (HCT116) at low micromolar concentrations. The mechanism of action is believed to involve the induction of apoptosis through the activation of caspase pathways.

Beyond its anticancer properties, 1-2-(dimethylamino)-1,3-thiazol-5-yl-3-oxocyclobutane-1-carbonitrile has also shown potential as an antimicrobial agent. A study published in the European Journal of Medicinal Chemistry (2020) evaluated the antimicrobial activity of several thiazole derivatives, including this compound. The results indicated that it exhibited strong inhibitory effects against both Gram-positive and Gram-negative bacteria, suggesting its potential as a broad-spectrum antimicrobial agent.

The dimethylamino group present in the structure of 1-2-(dimethylamino)-1,3-thiazol-5-yl-3-oxocyclobutane-1-carbonitrile plays a crucial role in enhancing its biological activity. This functional group can form hydrogen bonds with target proteins, thereby increasing the compound's affinity and selectivity. Additionally, the cyclobutane ring provides rigidity to the molecule, which can improve its pharmacokinetic properties and reduce metabolic degradation.

In terms of synthetic accessibility, 1-2-(dimethylamino)-1,3-thiazol-5-yl-3-oxocyclobutane-1-carbonitrile can be synthesized using well-established organic chemistry techniques. A typical synthetic route involves the reaction of 5-bromothiazole with an appropriate nitrile derivative followed by substitution with dimethylamine. This synthetic strategy allows for the preparation of gram quantities of the compound with high purity and yield.

To further explore the therapeutic potential of 1-2-(dimethylamino)-1,3-thiazol-5-yl-3-oxocyclobutane-1-carbonitrile, ongoing research is focused on optimizing its pharmacological properties through structure-based drug design. Computational methods such as molecular docking and molecular dynamics simulations are being employed to identify key interactions between the compound and its biological targets. These studies aim to guide the rational design of more potent and selective analogs for clinical evaluation.

In conclusion, 1-2-(dimethylamino)-1,3-thiazol-5-yl-3-oxyocyclobutane-carbonitrile (CAS No. 2229390)-63 is a promising compound with diverse biological activities that warrant further investigation. Its unique structural features and favorable pharmacological profile make it an attractive candidate for drug development in areas such as oncology and infectious diseases. Continued research into this compound is expected to yield valuable insights into its mechanisms of action and potential therapeutic applications.